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Compound Focus: 1-Ethoxypent-1-ene

CAS No.: 5909-75-1

Cat. No.: S6595720

Get Quote

Chemical Identification and Properties

The table below summarizes the core identifiers and calculated physical properties for 1-Ethoxypent-1-ene.

Property Type Value / Identifier

IUPAC Name 1-Ethoxypent-1-ene [1]

Other Names 1-Ethoxy-1-pentene [1]

CAS Registry Number 5909-75-1 [1]

Molecular Formula C7H14O [1]

Average Molecular Weight 114.19 g/mol [1]

Exact Mass 114.10446 g/mol [1]

Canonical SMILES CCCC=COCC [1]

InChI Key CAZZAKUBLDUZNK-UHFFFAOYSA-N [1]

Hydrogen Bond Donor Count 0 [1]
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Property Type Value / Identifier

Hydrogen Bond Acceptor Count 1 [1]

Structural Analysis

The SMILES notation CCCC=COCC reveals the structure: a pent-1-ene chain (CCCC=C) attached to an

ethoxy group (-OCC) at the first carbon of the alkene.
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Diagram: The primary functional groups in 1-Ethoxypent-1-ene are the terminal alkene (from the pent-1-

ene backbone) and the ether group (from the ethoxy substituent).

Important Chemical Distinctions

It is crucial to differentiate 1-Ethoxypent-1-ene from other similarly named compounds:

1-ETHOXYPENTANE (CAS 17952-11-3): This is a saturated ether, meaning it lacks a double bond

[2].
5-ETHOXY-1-PENTENE (CAS Not in results): This is a structural isomer where the ethoxy group is

at the end of the chain, far from the double bond [3].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.alfa-chemistry.com/cas_5909-75-1.htm
https://www.smolecule.com/products/s6595720?utm_src=pdf-body-img
https://www.smolecule.com/products/s6595720?utm_src=pdf-body
https://www.smolecule.com/products/s6595720?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6482369.htm
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907015686505844
https://www.smolecule.com/products/s6595720?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


PENT-1-ENE (CAS 109-67-1): This is the hydrocarbon backbone of the molecule without the ethoxy

group [4] [5].

Guide for Researchers

For scientists in drug development, here are the key steps for identification and sourcing:

Confirm Identity: Use the CAS Number 5909-75-1 for ordering and database searches to avoid

confusion with isomers [1]
Source the Compound: This chemical is listed as available for purchase from specialty chemical

suppliers for research purposes [1]
Plan Synthesis: Consider synthesis from pent-1-ene or pent-1-en-1-ol precursors using Williamson

ether synthesis or other O-alkylation strategies

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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